Cas no 1257651-49-2 (2,4-dichloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

2,4-Dichloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is a versatile boronic ester derivative widely used in Suzuki-Miyaura cross-coupling reactions. Its pyridine core, substituted with two chlorine atoms at the 2- and 4-positions, enhances reactivity and selectivity in palladium-catalyzed transformations. The pinacol boronate group (4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) provides excellent stability under ambient conditions while maintaining high reactivity in coupling reactions. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, enabling efficient construction of complex heterocyclic systems. Its well-defined structure and reliable performance make it a preferred intermediate for constructing pyridine-based scaffolds in medicinal chemistry and materials science applications.
2,4-dichloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine structure
1257651-49-2 structure
Product Name:2,4-dichloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
CAS No:1257651-49-2
MF:C11H14BCl2NO2
MW:273.951361179352
MDL:MFCD15144793
CID:1218734
PubChem ID:329762517
Update Time:2025-07-02

2,4-dichloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2,4-dichloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • 2,4-Dichloropyridine-3-boronic acid pinacol ester
    • CS-0175523
    • AKOS027425393
    • 1257651-49-2
    • MB14724
    • D71880
    • DTXSID30746343
    • MFCD15144793
    • 2,4-Dichloropyridine-3-boronic acid pinacol ester, 97%
    • J-005290
    • MDL: MFCD15144793
    • Inchi: 1S/C11H14BCl2NO2/c1-10(2)11(3,4)17-12(16-10)8-7(13)5-6-15-9(8)14/h5-6H,1-4H3
    • InChI Key: ZKIKGOMOMBWEOI-UHFFFAOYSA-N
    • SMILES: ClC1C=CN=C(C=1B1OC(C)(C)C(C)(C)O1)Cl

Computed Properties

  • Exact Mass: 273.0494642g/mol
  • Monoisotopic Mass: 273.0494642g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 31.4Ų

Experimental Properties

  • Melting Point: 63-67 °C

2,4-dichloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi

2,4-dichloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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2,4-dichloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Related Literature

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